Cas no 1251773-04-2 ((4-(4-Phenylnaphthalen-1-yl)phenyl)boronic acid)

• Product Name: (4-(4-Phenylnaphthalen-1-yl)phenyl)boronic acid
• CAS No: 1251773-04-2
• MF: C₂₂H₁₇BO₂
• MW: 324.180186033249
• CID: 4935254
• Update Time: 2025-10-29

(4-(4-Phenylnaphthalen-1-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Phenylnaphthalen-1-yl)phenylboronic acid
• (4-(4-Phenylnaphthalen-1-yl)phenyl)boronic acid

• Inchi： 1S/C22H17BO2/c24-23(25)18-12-10-17(11-13-18)20-15-14-19(16-6-2-1-3-7-16)21-8-4-5-9-22(20)21/h1-15,24-25H
• InChI Key： PHTHDGVFFOKUHT-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)C1=CC=C(C2C=CC=CC=2)C2C=CC=CC=21)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 412
• Topological Polar Surface Area: 40.5

Additional information on (4-(4-Phenylnaphthalen-1-yl)phenyl)boronic acid

Introduction to (4-(4-Phenylnaphthalen-1-yl)phenyl)boronic Acid

The compound (4-(4-Phenylnaphthalen-1-yl)phenyl)boronic acid, with the CAS number 1251773-04-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a naphthalene moiety with a phenyl group and a boronic acid functional group. The presence of these functional groups makes it a versatile building block in various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

The naphthalene core of this compound plays a crucial role in its electronic properties and reactivity. Naphthalene, being an aromatic hydrocarbon with two fused benzene rings, exhibits strong conjugation and stability. The substitution pattern of the naphthalene ring in this compound further enhances its reactivity and selectivity in chemical transformations. The phenyl group attached to the naphthalene ring adds to the compound's aromaticity and provides additional sites for potential functionalization.

The boronic acid group is another key feature of this compound. Boronic acids are widely used in organic synthesis due to their ability to undergo nucleophilic substitution reactions. In particular, the Suzuki-Miyaura coupling reaction has become a cornerstone in the construction of biaryl compounds, which are essential components in many pharmaceuticals and materials. The reactivity of boronic acids is influenced by their substituents, and in this case, the presence of the naphthalene and phenyl groups modulates the reactivity of the boronic acid group, making it suitable for specific applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (4-(4-Phenylnaphthalen-1-yl)phenyl)boronic acid. Researchers have explored various strategies to optimize the synthesis process, including metal-catalyzed cross-couplings and directed metallation techniques. These methods not only enhance the yield but also improve the purity of the compound, which is critical for its application in sensitive areas such as drug discovery.

In terms of applications, this compound has found utility in the synthesis of complex aromatic systems that are relevant to pharmaceutical research. For instance, it has been employed as an intermediate in the construction of bioactive molecules with potential anti-cancer and anti-inflammatory properties. The ability to form biaryl structures through cross-coupling reactions has made it an invaluable tool in medicinal chemistry.

Moreover, (4-(4-Phenylnaphthalen-1-yl)phenyl)boronic acid has also been investigated for its potential use in materials science. The extended conjugation provided by the naphthalene and phenyl groups makes it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating such compounds into polymer frameworks can enhance their electronic properties, paving the way for next-generation electronic materials.

The versatility of this compound is further highlighted by its role as a precursor in click chemistry reactions. Click chemistry relies on robust and selective reactions to assemble complex molecules efficiently. The presence of both aromatic rings and reactive functional groups makes this compound an ideal candidate for such reactions, enabling researchers to construct intricate molecular architectures with ease.

In conclusion, (4-(4-Phenylnaphthalen-1-yl)phenyl)boronic acid is a multifaceted compound that continues to play a pivotal role in various branches of chemistry. Its unique structure, combined with its reactivity and versatility, positions it as an essential building block for advancing both fundamental research and applied technologies. As research progresses, new applications for this compound are likely to emerge, solidifying its importance in the chemical sciences.